Cas no 62047-54-5 (Propanoic acid, 2,2-dimethyl-, 3-bromopropyl ester)

• Product Name: Propanoic acid, 2,2-dimethyl-, 3-bromopropyl ester
• CAS No: 62047-54-5
• MF: C₈H₁₅BrO₂
• MW: 223.107502222061
• CID: 459777
• PubChem ID: 12326039
• Update Time: 2025-04-19

Propanoic acid, 2,2-dimethyl-, 3-bromopropyl ester Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 2,2-dimethyl-, 3-bromopropyl ester
• 3-bromopropyl 2,2-dimethylpropanoate
• DTXSID00489573
• NAACHYSCSWYGBB-UHFFFAOYSA-N
• 62047-54-5
• 3-bromopropyl pivalate
• SCHEMBL8445944

• Inchi： 1S/C8H15BrO2/c1-8(2,3)7(10)11-6-4-5-9/h4-6H2,1-3H3
• InChI Key： NAACHYSCSWYGBB-UHFFFAOYSA-N
• SMILES： BrCCCOC(C(C)(C)C)=O

Computed Properties

• Exact Mass: 222.02555
• Monoisotopic Mass: 222.02554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3